Cas no 1225208-49-0 (3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide)

• Product Name: 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide
• CAS No: 1225208-49-0
• MF: C₂₉H₃₄N₂O₅
• MW: 490.590668201447
• MDL: MFCD29059361
• CID: 4563622
• Update Time: 2025-05-21

3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis((4-Methoxybenzyl)Oxy)-N-(2-(Pyrrolidin-1-Yl)Ethyl)Benzamide
• 3,4-Bis((4-Methoxybenzyl)Oxy)-N-(2-(Pyrrolidin-1-Yl)Ethyl)Benzamide(WXC01470)
• 3,4-Bis[(4-methoxyphenyl)methoxy]-N-(2-pyrrolidin-1-ylethyl)benzamide
• 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide

• MDL： MFCD29059361
• Inchi： 1S/C29H34N2O5/c1-33-25-10-5-22(6-11-25)20-35-27-14-9-24(29(32)30-15-18-31-16-3-4-17-31)19-28(27)36-21-23-7-12-26(34-2)13-8-23/h5-14,19H,3-4,15-18,20-21H2,1-2H3,(H,30,32)
• InChI Key： RTGZCRJKOPNHHH-UHFFFAOYSA-N
• SMILES： C(NCCN1CCCC1)(=O)C1=CC=C(OCC2=CC=C(OC)C=C2)C(OCC2=CC=C(OC)C=C2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide

3,4-Bis(4-Methoxyphenyl)Methoxy-N-(2-Pyrrolidin-1-Ylethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 1225208-49-0, known as 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine-containing benzamide derivatives, which are known for their potential in drug discovery and development.

3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide is characterized by its unique structure, which includes a benzamide core substituted at positions 3 and 4 with methoxy groups attached to phenyl rings. The presence of a pyrrolidine ring in the molecule adds to its complexity and potential bioactivity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of drugs.

One of the most notable aspects of this compound is its potential as a targeted therapeutic agent. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various pathological processes, such as inflammation, neurodegeneration, and cancer progression. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the pyrrolidine ring is particularly challenging due to its sensitivity to certain reaction conditions. However, advancements in catalytic asymmetric synthesis have enabled researchers to overcome these challenges and produce the compound efficiently.

In terms of applications, 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide has shown potential in several therapeutic areas. For example, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties suggest its utility in managing chronic inflammatory conditions like arthritis.

Recent research has also focused on optimizing the bioavailability and metabolism of this compound. Studies conducted using computational models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for designing clinical trials and ensuring that the compound can be safely administered to patients.

In conclusion, 3,4-Bis(4-methoxyphenyl)methoxy-N-(2-pyrrolidin-1-ylethyl)benzamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.